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Compound of Interest

Compound Name: 2-Amino-4-methylbenzonitrile

Cat. No.: B1273660 Get Quote

For immediate reference, the primary disposal method for 2-Amino-4-methylbenzonitrile is

incineration at a licensed and approved waste disposal facility. This compound is classified as

hazardous waste and requires professional handling due to its toxicological profile. Under no

circumstances should it be disposed of down the drain or in regular waste streams.[1][2]

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal procedures for 2-Amino-4-
methylbenzonitrile. Adherence to these guidelines is critical for ensuring personal safety and

environmental protection.

Key Safety and Handling Information
2-Amino-4-methylbenzonitrile is categorized as an acute toxicant if swallowed, inhaled, or in

contact with skin.[1] It is also a skin and eye irritant and may cause respiratory irritation.

Therefore, strict adherence to safety protocols during handling and disposal is mandatory.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are required.

Eye Protection: Safety goggles or a face shield must be worn.[1]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[1]
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Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA-

approved respirator should be used.[1]

Handling:

All handling should occur in a well-ventilated area, preferably within a chemical fume hood.

[1][2]

Avoid the formation of dust during handling.[1]

Wash hands thoroughly after handling the compound.[1][2]

Quantitative Data
Property Value Source

CAS Number 26830-96-6 [1][2]

Molecular Weight 132.16 g/mol

Appearance
Light yellow to yellow to

orange powder/crystal

Melting Point 92-95 °C

Purity >97% [1]

Step-by-Step Disposal Protocol
The recommended disposal method for 2-Amino-4-methylbenzonitrile is through a licensed

professional waste disposal service.[1][3] In-lab neutralization or chemical degradation is not

advised due to the potential for hazardous reactions.

1. Waste Identification and Segregation:

Identify all waste containing 2-Amino-4-methylbenzonitrile. This includes unused product,

contaminated consumables (e.g., weigh boats, pipette tips), and spill cleanup materials.

Segregate this waste from other laboratory waste streams. Do not mix with incompatible

materials such as acids, bases, or strong reducing agents.[1]
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2. Containerization:

Place the waste in a compatible, tightly sealed, and clearly labeled waste container.[2][3] If

possible, use the original container for unused product.

The container must be in good condition and not leaking.

3. Labeling:

Label the container clearly as "Hazardous Waste."

The label must include the full chemical name: "2-Amino-4-methylbenzonitrile" and the

CAS number: "26830-96-6."

Indicate the associated hazards (e.g., "Toxic," "Irritant").

4. Storage:

Store the sealed and labeled waste container in a designated, secure hazardous waste

accumulation area.

This area should be well-ventilated and away from incompatible materials.

Follow all local and institutional regulations regarding hazardous waste storage times.

5. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with the safety data sheet (SDS) and a full inventory of the waste.

The final disposal will be conducted via chemical incineration at an approved facility.[3]

Spill Cleanup Procedure
In the event of a spill, follow these steps:
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Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and

ensure the area is well-ventilated.

Don PPE: Wear the appropriate PPE as described above, including respiratory protection.

Containment: Prevent the spill from spreading or entering drains.[2][3]

Collection: For a solid spill, carefully sweep or vacuum the material into a suitable, closed

container for disposal.[1][3] Avoid creating dust.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water. All cleaning materials must be disposed of as hazardous waste.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 2-Amino-4-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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